Cas no 852371-99-4 (N-(3,4-dimethylphenyl)-2-(2-methyl-1H-indol-3-yl)-2-oxoacetamide)
N-(3,4-dimethylphenyl)-2-(2-methyl-1H-indol-3-yl)-2-oxoacetamide Chemical and Physical Properties
Names and Identifiers
-
- N-(3,4-dimethylphenyl)-2-(2-methyl-1H-indol-3-yl)-2-oxoacetamide
- 1H-Indole-3-acetamide, N-(3,4-dimethylphenyl)-2-methyl-α-oxo-
- AKOS024594890
- F0675-0394
- 852371-99-4
-
- Inchi: 1S/C19H18N2O2/c1-11-8-9-14(10-12(11)2)21-19(23)18(22)17-13(3)20-16-7-5-4-6-15(16)17/h4-10,20H,1-3H3,(H,21,23)
- InChI Key: VJFQGCJSLXLKEA-UHFFFAOYSA-N
- SMILES: N1C2=C(C=CC=C2)C(C(=O)C(NC2=CC=C(C)C(C)=C2)=O)=C1C
Computed Properties
- Exact Mass: 306.136827821g/mol
- Monoisotopic Mass: 306.136827821g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 23
- Rotatable Bond Count: 3
- Complexity: 464
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.9
- Topological Polar Surface Area: 62Ų
Experimental Properties
- Density: 1.259±0.06 g/cm3(Predicted)
- pka: 10.91±0.70(Predicted)
N-(3,4-dimethylphenyl)-2-(2-methyl-1H-indol-3-yl)-2-oxoacetamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F0675-0394-2μmol |
N-(3,4-dimethylphenyl)-2-(2-methyl-1H-indol-3-yl)-2-oxoacetamide |
852371-99-4 | 90%+ | 2μl |
$57.0 | 2023-05-17 | |
| Life Chemicals | F0675-0394-5μmol |
N-(3,4-dimethylphenyl)-2-(2-methyl-1H-indol-3-yl)-2-oxoacetamide |
852371-99-4 | 90%+ | 5μl |
$63.0 | 2023-05-17 | |
| Life Chemicals | F0675-0394-10μmol |
N-(3,4-dimethylphenyl)-2-(2-methyl-1H-indol-3-yl)-2-oxoacetamide |
852371-99-4 | 90%+ | 10μl |
$69.0 | 2023-05-17 | |
| Life Chemicals | F0675-0394-20μmol |
N-(3,4-dimethylphenyl)-2-(2-methyl-1H-indol-3-yl)-2-oxoacetamide |
852371-99-4 | 90%+ | 20μl |
$79.0 | 2023-05-17 | |
| Life Chemicals | F0675-0394-1mg |
N-(3,4-dimethylphenyl)-2-(2-methyl-1H-indol-3-yl)-2-oxoacetamide |
852371-99-4 | 90%+ | 1mg |
$54.0 | 2023-05-17 | |
| Life Chemicals | F0675-0394-2mg |
N-(3,4-dimethylphenyl)-2-(2-methyl-1H-indol-3-yl)-2-oxoacetamide |
852371-99-4 | 90%+ | 2mg |
$59.0 | 2023-05-17 | |
| Life Chemicals | F0675-0394-3mg |
N-(3,4-dimethylphenyl)-2-(2-methyl-1H-indol-3-yl)-2-oxoacetamide |
852371-99-4 | 90%+ | 3mg |
$63.0 | 2023-05-17 | |
| Life Chemicals | F0675-0394-4mg |
N-(3,4-dimethylphenyl)-2-(2-methyl-1H-indol-3-yl)-2-oxoacetamide |
852371-99-4 | 90%+ | 4mg |
$66.0 | 2023-05-17 | |
| Life Chemicals | F0675-0394-5mg |
N-(3,4-dimethylphenyl)-2-(2-methyl-1H-indol-3-yl)-2-oxoacetamide |
852371-99-4 | 90%+ | 5mg |
$69.0 | 2023-05-17 | |
| Life Chemicals | F0675-0394-10mg |
N-(3,4-dimethylphenyl)-2-(2-methyl-1H-indol-3-yl)-2-oxoacetamide |
852371-99-4 | 90%+ | 10mg |
$79.0 | 2023-05-17 |
N-(3,4-dimethylphenyl)-2-(2-methyl-1H-indol-3-yl)-2-oxoacetamide Related Literature
-
Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
-
Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
-
3. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
-
Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
-
H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
Additional information on N-(3,4-dimethylphenyl)-2-(2-methyl-1H-indol-3-yl)-2-oxoacetamide
Professional Introduction to N-(3,4-dimethylphenyl)-2-(2-methyl-1H-indol-3-yl)-2-oxoacetamide (CAS No. 852371-99-4)
N-(3,4-dimethylphenyl)-2-(2-methyl-1H-indol-3-yl)-2-oxoacetamide, identified by its CAS number 852371-99-4, is a compound of significant interest in the field of chemical and biomedical research. This molecule, characterized by its intricate structural framework, has garnered attention due to its potential pharmacological properties and its relevance in the development of novel therapeutic agents.
The structural composition of N-(3,4-dimethylphenyl)-2-(2-methyl-1H-indol-3-yl)-2-oxoacetamide encompasses a phenyl ring substituted with two methyl groups at the 3 and 4 positions, linked to an acetamide moiety. This acetamide is further connected to a 2-methylindole ring, which introduces a nitrogen-rich heterocyclic system. Such structural features are often exploited in medicinal chemistry to modulate biological activity, particularly in the context of targeting neurological and inflammatory pathways.
In recent years, there has been a surge in research focused on indole derivatives due to their diverse biological activities. The indole core in N-(3,4-dimethylphenyl)-2-(2-methyl-1H-indol-3-yl)-2-oxoacetamide is particularly noteworthy, as it has been implicated in various pharmacological interactions. Studies have demonstrated that indole derivatives can exhibit potent effects on enzymes and receptors involved in pain modulation, neuroprotection, and anti-inflammatory responses. The presence of the methyl groups on the phenyl ring may further enhance these interactions by influencing electronic properties and steric hindrance.
The acetamide functional group in this compound plays a crucial role in its pharmacological profile. Acetamides are well-known for their ability to act as bioisosteres, allowing for the modulation of drug-like properties such as solubility, metabolic stability, and binding affinity. In the context of N-(3,4-dimethylphenyl)-2-(2-methyl-1H-indol-3-yl)-2-oxoacetamide, the acetamide moiety may contribute to interactions with biological targets by serving as a hydrogen bond acceptor or donor, thereby influencing receptor binding kinetics.
Recent advancements in computational chemistry have enabled more precise predictions of molecular behavior, including binding affinity and metabolic pathways. These tools have been instrumental in guiding the design and optimization of compounds like N-(3,4-dimethylphenyl)-2-(2-methyl-1H-indol-3-yl)-2-oxoacetamide. By leveraging molecular docking simulations and quantum mechanical calculations, researchers can identify key structural determinants that enhance target engagement while minimizing off-target effects. This approach has been particularly valuable in the development of drugs targeting complex biological systems.
The synthesis of N-(3,4-dimethylphenyl)-2-(2-methyl-1H-indol-3-yl)-2-oxoacetamide represents a testament to the progress in synthetic organic chemistry. The multi-step synthesis involves strategic functional group transformations, including condensation reactions, cyclization processes, and protecting group strategies. Each step is meticulously designed to ensure high yield and purity, which are critical for subsequent pharmacological evaluation. The synthetic route also highlights the importance of green chemistry principles, such as minimizing waste and using sustainable reagents.
Evaluation of N-(3,4-dimethylphenyl)-2-(2-methyl-1H-indol-3-yl)-2-oxoacetamide's pharmacological potential has involved both in vitro and in vivo studies. In vitro assays have focused on assessing interactions with relevant enzymes and receptors, providing insights into mechanisms of action. For instance, studies have explored its potential as an inhibitor of enzymes involved in pain signaling or as a modulator of neurotransmitter systems. In vivo models have further corroborated these findings by demonstrating effects on behavioral outcomes relevant to neurological disorders.
The compound's structural features also make it an attractive candidate for developing derivatives with enhanced therapeutic profiles. By systematically modifying substituents on the phenyl ring or the indole core, researchers can fine-tune biological activity while maintaining favorable pharmacokinetic properties. Such derivative studies are essential for identifying lead compounds that can progress into clinical trials.
The role of N-(3,4-dimethylphenyl)-2-(2-methyl-1H-indol-3-yl)-2-oxyacetamide
In conclusion, N-(N-(3,
852371-99-4 (N-(3,4-dimethylphenyl)-2-(2-methyl-1H-indol-3-yl)-2-oxoacetamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)